Cas no 1443759-41-8 (Benzoic acid, 3-(3-fluoro-3-oxetanyl)-)

• Product Name: Benzoic acid, 3-(3-fluoro-3-oxetanyl)-
• CAS No: 1443759-41-8
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 5905124
• PubChem ID: 86688280
• Update Time: 2025-08-01

Benzoic acid, 3-(3-fluoro-3-oxetanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-fluoro-3-oxetanyl)-
• QXEPGIJNORBJMZ-UHFFFAOYSA-N
• SCHEMBL15020418
• 3-(3-Fluoro-oxetan-3-yl)-benzoic acid
• EN300-6481982
• 1443759-41-8
• 3-(3-fluorooxetan-3-yl)benzoic acid

• Inchi： 1S/C10H9FO3/c11-10(5-14-6-10)8-3-1-2-7(4-8)9(12)13/h1-4H,5-6H2,(H,12,13)
• InChI Key： QXEPGIJNORBJMZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2(F)COC2)=C1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 3-(3-fluoro-3-oxetanyl)-

Benzoic Acid, 3-(3-Fluoro-3-Oxetanyl)-: An Overview of Its Properties and Applications

Benzoic acid, 3-(3-fluoro-3-oxetanyl) (CAS No. 1443759-41-8) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

Benzoic acid, 3-(3-fluoro-3-oxetanyl) is a derivative of benzoic acid with a fluoro-substituted oxetane ring attached to the benzene ring. The molecular formula of this compound is C₁₀H₉FNO₂, and its molecular weight is approximately 194.18 g/mol. The presence of the fluoro-substituted oxetane ring imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). It is also slightly soluble in water, which can be advantageous for certain pharmaceutical applications. The melting point of benzoic acid, 3-(3-fluoro-3-oxetanyl) is around 105°C, and it has a boiling point of approximately 260°C at atmospheric pressure.

Synthesis Methods

The synthesis of benzoic acid, 3-(3-fluoro-3-oxetanyl) can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of fluoroepoxides with aromatic carboxylic acids or their derivatives. For example, the reaction of 3-fluorooxetane with benzoic acid chloride in the presence of a base such as triethylamine can yield the desired product.

An alternative approach involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions between fluoro-substituted oxetanes and aryl halides can be used to synthesize benzoic acid, 3-(3-fluoro-3-oxetanyl). This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

Applications in Pharmaceuticals

Benzoic acid, 3-(3-fluoro-3-oxetanyl) has shown promise in the development of new pharmaceuticals due to its unique structural features. The fluoro-substituted oxetane ring can enhance the bioavailability and metabolic stability of drug molecules, which are crucial factors in drug design.

Recent studies have explored the use of benzoic acid, 3-(3-fluoro-3-oxetanyl)-based compounds as potential inhibitors of specific enzymes involved in disease pathways. For example, researchers have investigated the activity of these compounds against kinases and proteases that play key roles in cancer and neurodegenerative diseases. Preliminary results have shown that some derivatives exhibit potent inhibitory activity with good selectivity profiles.

In addition to enzyme inhibition, benzoic acid, 3-(3-fluoro-3-oxetanyl)-based compounds have been evaluated for their anti-inflammatory properties. Studies have demonstrated that these compounds can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes them potential candidates for treating inflammatory disorders such as arthritis and asthma.

Applications in Materials Science

Beyond pharmaceuticals, benzoic acid, 3-(3-fluoro-3-oxetanyl) has found applications in materials science due to its ability to form stable polymers with unique properties. The presence of the fluoro-substituted oxetane ring can enhance the thermal stability and mechanical strength of polymers derived from this compound.

Polymer scientists have utilized benzoic acid, 3-(3-fluoro-3-oxetanyl)-based monomers to develop new materials with improved performance characteristics. For instance, copolymers containing this monomer have shown enhanced barrier properties against gases and liquids, making them suitable for use in packaging materials and coatings.

Potential Future Directions strong> p > < p >The ongoing research onbenzoic acid , 3 -( 3 -fluoro - 3 - oxetanyl ) strong >is likely to uncover new applications and optimize existing ones . One area of interest is the development of more efficient synthetic methods that can reduce costs and environmental impact . Additionally , researchers are exploring the use of computational tools to predict the behavior ofbenzoic acid , 3 -( 3 -fluoro - 3 - oxetanyl ) strong >and its derivatives in various systems , which could accelerate the discovery process . p > < p >In conclusion ,< strong >benzoic acid , 3 -( 3 -fluoro - 3 - oxetanyl ) strong >( CAS No . 1443759 -41 -8 ) is a versatile compound with a wide range of potential applications . Its unique chemical structure makes it an attractive candidate for pharmaceutical development , materials science , and other fields . As research continues , it is expected that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation . p > article > response >